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Compound of Interest

Compound Name: (4Z)-Lachnophyllum Lactone

Cat. No.: B15593855 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential logistical and safety information for the

proper disposal of (4Z)-Lachnophyllum Lactone, a natural acetylenic furanone with noted

bioherbicidal potential. Adherence to these procedures is critical due to the compound's

potential ecotoxicity.

Ecotoxicological Data Summary
(4Z)-Lachnophyllum Lactone (LAC) has been shown to pose a risk to aquatic ecosystems.[1]

[2][3] Its environmental persistence is a key consideration in disposal protocols; one study

found that it is relatively stable, degrading by only 8.5% in 24 hours and 67% over 16 days.[1]

[2][4] The following table summarizes key ecotoxicity data for this compound.
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Organism Metric
Concentration
(mg/L)

Exposure Time Reference

Daphnia magna

(Crustacean)
EC50 1.728 48 hours [1][2][4]

Raphidocelis

subcapitata

(Algae)

EC10 0.304 Not Specified [2]

Raphidocelis

subcapitata

(Algae)

EC50 9.880 Not Specified [2]

Aliivibrio fischeri

(Bacteria)
EC10 0.524 Not Specified [2]

Aliivibrio fischeri

(Bacteria)
EC50 8.078 Not Specified [1][2]

Lepidum sativum

(Cress)
EC50 85.89 Not Specified [1][2]

Cuscuta

campestris

(Dodder)

IC50 24.8 µg/mL Not Specified [5][6]

EC10/EC50: The concentration that causes an effect in 10% or 50% of the test population.

IC50: The concentration that causes 50% inhibition of a biological process (in this case,

seedling growth).

Procedural Guidance for Disposal
As no specific disposal protocol for (4Z)-Lachnophyllum Lactone is documented, a

conservative approach based on general best practices for hazardous chemical waste is

required. The primary principle is to prevent its release into the environment, particularly into

waterways, due to its aquatic toxicity.

Step-by-Step Disposal Protocol:
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Personal Protective Equipment (PPE): Before handling the compound, ensure appropriate

PPE is worn, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab

coat.

Waste Segregation:

Solid Waste: Collect any solid (4Z)-Lachnophyllum Lactone waste, including

contaminated items like weighing paper or disposable spatulas, in a dedicated, clearly

labeled hazardous waste container. The container should be made of a compatible

material (e.g., high-density polyethylene) and have a secure lid.

Liquid Waste: Solutions containing (4Z)-Lachnophyllum Lactone should be collected in a

separate, labeled hazardous liquid waste container. Do not mix with other incompatible

waste streams.

Contaminated Labware: Reusable labware (e.g., glassware) should be decontaminated by

rinsing with an appropriate solvent (e.g., acetone or ethanol) three times. The rinsate must

be collected and disposed of as hazardous liquid waste.

Waste Labeling: Label all waste containers clearly with "Hazardous Waste," the full chemical

name "(4Z)-Lachnophyllum Lactone," and the approximate concentration and quantity.

Also, include the date the waste was first added to the container.

Storage of Waste: Store the sealed hazardous waste containers in a designated, well-

ventilated, and secure secondary containment area, away from drains and sources of

ignition, while awaiting pickup.

Final Disposal: Arrange for the collection of the hazardous waste by a licensed

environmental waste management company.[7] Provide them with all necessary information

about the waste, including a Safety Data Sheet (SDS) if available, or at a minimum, the

known hazard information (i.e., aquatic toxicity). Never dispose of (4Z)-Lachnophyllum
Lactone down the drain or in regular trash.

Documentation: Maintain a log of all hazardous waste generated, including the chemical

name, quantity, and date of disposal.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of (4Z)-Lachnophyllum Lactone.
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Begin Disposal Process
for (4Z)-Lachnophyllum Lactone

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Assess Waste Form

3a. Solid Waste or
Contaminated Disposables

Solid

3b. Liquid Waste or
Solvent Rinsate

Liquid

4a. Collect in Labeled
Solid Hazardous
Waste Container

4b. Collect in Labeled
Liquid Hazardous
Waste Container

5. Store Securely in
Secondary Containment

6. Arrange Pickup by
Licensed Waste

Disposal Company

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for (4Z)-Lachnophyllum Lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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